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Compound of Interest

Compound Name: 2-lodo-5-methylthiophene

Cat. No.: B099134

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a technical guide based on publicly available data. As of
the latest search, specific quantitative solubility data for 2-lodo-5-methylthiophene in various
organic solvents is not readily available in published literature. The information provided herein
is a combination of reported physical properties, qualitative solubility predictions based on
chemical principles, and a generalized experimental protocol for solubility determination.

Introduction

2-lodo-5-methylthiophene is a halogenated derivative of thiophene, a five-membered
aromatic ring containing a sulfur atom. Such compounds are valuable intermediates in organic
synthesis, particularly in the development of pharmaceuticals and electronic materials. A
thorough understanding of the solubility of 2-lodo-5-methylthiophene is crucial for its
application in reaction chemistry, purification processes, and formulation development. This
guide provides a summary of its known physical properties and a predictive overview of its
solubility in common organic solvents.

Physicochemical Properties of 2-lodo-5-
methylthiophene

While specific solubility data is scarce, the physicochemical properties of a compound can offer
insights into its likely behavior in different solvents. The following table summarizes the
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available data for 2-lodo-5-methylthiophene.

Property Value Source
Molecular Formula CsHsIS [1112][3]
Molecular Weight 224.06 g/mol [11[2][3]
Appearance Not specified, likely a liquid

Density 1.852 g/mL at 25 °C [1][2]
Boiling Point 81-83 °C at 10 mmHg [11[2]
Refractive Index n20/D 1.626 [1112]
Flash Point 89 °C (closed cup) [1][2]
CAS Number 16494-36-3 [1][21[3]

Predicted Solubility in Organic Solvents

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This
implies that nonpolar or weakly polar solutes will dissolve best in nonpolar or weakly polar
solvents, and polar solutes will dissolve best in polar solvents. Given that 2-lodo-5-
methylthiophene is a substituted aromatic heterocycle, it is expected to be a relatively
nonpolar to weakly polar molecule. The parent compound, thiophene, is known to be soluble in
many organic solvents but insoluble in water.[4][5] Based on this, the following table provides a
gualitative prediction of the solubility of 2-lodo-5-methylthiophene in a range of common
organic solvents.
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Solvent

Solvent Polarity
(Dielectric
Constant)

Predicted Solubility

Rationale

Hexane

1.88 (Nonpolar)

High

As a nonpolar
aliphatic hydrocarbon,
hexane is expected to
be an excellent
solvent for the
relatively nonpolar 2-
lodo-5-
methylthiophene.

Toluene

2.38 (Nonpolar,

Aromatic)

High

The aromatic nature
of toluene will facilitate
dissolution through tt-
Tt stacking

interactions with the

thiophene ring.

Diethyl Ether

4.34 (Weakly Polar)

High

A common aprotic
solvent that is
effective at dissolving
a wide range of

organic compounds.

Chloroform

4.81 (Weakly Polar)

High

A good solvent for
many organic
compounds, its
polarity is suitable for
dissolving 2-lodo-5-

methylthiophene.

Tetrahydrofuran (THF)

7.6 (Polar Aprotic)

High

A versatile polar
aprotic solvent that is
miscible with many

organic compounds.

Dichloromethane
(DCM)

9.08 (Polar Aprotic)

High

A widely used organic

solvent with a polarity
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that should readily
dissolve the target

compound.

Acetone

21 (Polar Apratic) Medium to High

While more polar,
acetone is generally a
good solvent for many

organic molecules.

Ethanol

25 (Polar Protic) Medium

The polarity of ethanol
might slightly reduce
solubility compared to
nonpolar solvents, but
it is still expected to
be a reasonably good

solvent.

Methanol

33 (Polar Protic) Medium to Low

As a more polar
alcohol, methanol may
be a less effective
solvent for the
relatively nonpolar 2-
lodo-5-
methylthiophene.

Water

80.1 (Highly Polar
Protic)

Insoluble

The nonpolar nature
of the thiophene
derivative makes it

immiscible with water.

[4]115]

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a standardized experimental procedure is required. The

following protocol is adapted from the static-analytic method, a common technique for

determining the solubility of compounds in various solvents.[6]

Objective: To determine the solubility of 2-lodo-5-methylthiophene in a selected organic

solvent at a specific temperature.
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Materials:

2-lodo-5-methylthiophene (solute)

Selected organic solvent

High-pressure view-cell or a sealed, temperature-controlled vessel
Magnetic stirrer and stir bar

Temperature controller and sensor

High-performance liquid chromatograph (HPLC) or gas chromatograph (GC) with a suitable
detector

Calibrated syringe for sampling

Analytical balance

Procedure:

Preparation of the System:

o Thoroughly clean and dry the high-pressure view-cell or sealed vessel.
o Introduce a known mass of the selected organic solvent into the vessel.

o Add an excess amount of 2-lodo-5-methylthiophene to the solvent to ensure that a
saturated solution can be formed.

Equilibration:
o Seal the vessel and place it in a temperature-controlled bath or jacket.
o Set the desired temperature and allow the system to reach thermal equilibrium.

o Begin stirring the mixture at a constant rate to facilitate the dissolution process and ensure
a homogenous solution.
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o Allow the system to equilibrate for a sufficient period (typically several hours) to ensure
that the solution is fully saturated. This can be confirmed by taking measurements at
different time points until the concentration of the solute in the liquid phase remains
constant.

e Sampling:
o Once equilibrium is reached, stop the stirring and allow any undissolved solid to settle.

o Carefully extract a small, known volume of the supernatant (the saturated solution) using a
pre-heated or pre-cooled syringe to maintain the system's temperature and prevent
precipitation.

e Analysis:

o Immediately dilute the collected sample with a known volume of a suitable solvent to
prevent precipitation and to bring the concentration within the linear range of the analytical
instrument.

o Analyze the diluted sample using a pre-calibrated HPLC or GC method to determine the
concentration of 2-lodo-5-methylthiophene.

e Data Calculation:

o Using the measured concentration from the analysis and the dilution factor, calculate the
original concentration of 2-lodo-5-methylthiophene in the saturated solution.

o Express the solubility in standard units, such as grams per 100 mL of solvent (g/100mL) or
moles per liter (mol/L).

o Replication:

o Repeat the experiment at least three times to ensure the reproducibility of the results and
calculate the average solubility and standard deviation.

Visual Representation of Experimental Workflow
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The following diagram illustrates the key steps in the experimental determination of solubility
using the static-analytic method.

1. System Preparation

Add known mass of solvent to vessel

Add excess 2-lodo-5-methylthiophene

2. Equilibration

Seal vessel and set temperature

Stir to facilitate dissolution

Allow system to reach equilibrium

3. Sampling
Y

Stop stirring and allow settling

\

Extract known volume of supernatant

4. Analysis ‘VS; Calculation

Dilute sample with known volume

Analyze via HPLC or GC

Calculate original concentration
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Click to download full resolution via product page

Caption: Workflow for determining the solubility of 2-lodo-5-methylthiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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